Cas no 1804726-48-4 (Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804726-48-4
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4833254
• Update Time: 2025-06-09

Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8F5NO4/c1-19-6(17)2-4-5(8(11)12)3-16-9(7(4)18)20-10(13,14)15/h3,8,18H,2H2,1H3
• InChI Key： DZPGIVYJVFSUSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC(=O)OC)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804726-48-4): A Comprehensive Overview

Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804726-48-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both difluoromethyl and trifluoromethoxy substituents, alongside hydroxyl and acetate functionalities, endows it with distinct chemical properties that are highly conducive to further derivatization and functionalization.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, particularly in the context of kinase inhibitors and other small-molecule drugs. The incorporation of difluoromethyl groups often leads to increased lipophilicity and resistance to enzymatic degradation, making such compounds more suitable for oral administration and prolonged circulation in the bloodstream.

Similarly, the trifluoromethoxy group contributes to the compound's overall reactivity and utility in synthetic chemistry. This group is known for its ability to modulate electronic properties and influence binding interactions with biological targets. In recent years, there has been a surge in the use of fluorinated compounds in drug discovery, driven by their ability to improve pharmacological properties such as solubility, bioavailability, and target specificity. The combination of these two fluorinated groups in Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate suggests a high potential for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

The pyridine core of this compound further adds to its complexity and versatility. Pyridine derivatives are ubiquitous in medicinal chemistry due to their prevalence as pharmacophores in numerous bioactive molecules. The presence of both hydroxyl and acetate functional groups on the pyridine ring provides multiple sites for further chemical modification, allowing for the synthesis of a wide array of analogs with tailored properties. This structural flexibility makes Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate an invaluable building block for medicinal chemists seeking to explore new chemical spaces.

In recent years, there has been growing interest in the development of inhibitors targeting enzymes involved in cancer metabolism. Among these enzymes, poly(ADP-ribose) polymerases (PARPs) have emerged as critical therapeutic targets, particularly in the context of BRCA-mutated cancers. The unique structural features of Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate, including its fluorinated substituents and hydroxyl group, make it a promising candidate for designing PARP inhibitors. Preliminary studies have suggested that derivatives of this compound exhibit potent inhibitory activity against PARP enzymes, potentially leading to novel treatments for cancer patients.

The hydroxyl group on the pyridine ring also opens up possibilities for further derivatization into more complex structures through etherification or esterification reactions. These modifications can be strategically employed to enhance solubility, improve bioavailability, or modulate receptor binding affinity. Additionally, the acetate moiety provides a site for conjugation with other pharmacophores or biomolecules, facilitating the development of prodrugs or targeted delivery systems.

The synthesis of Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to achieve these objectives efficiently. The growing availability of fluorinated building blocks and reagents has significantly streamlined the synthesis process, making it more accessible to researchers worldwide.

The applications of Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are known for their stability under various environmental conditions, making them suitable for use in crop protection agents where resistance to degradation is crucial. Furthermore, the unique electronic properties imparted by fluorine atoms can be exploited in the development of advanced materials with tailored optical or electronic characteristics.

In conclusion, Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804726-48-4) is a multifaceted compound with significant potential in drug discovery and beyond. Its intricate molecular architecture, featuring both hydroxyl and acetate functionalities alongside strategically placed fluorinated groups, makes it an attractive scaffold for developing novel therapeutics with improved pharmacological properties. As research continues to uncover new applications for fluorinated compounds, Methyl 5-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate is poised to play a pivotal role in shaping the future of medicinal chemistry.